Cas no 95585-76-5 (2'-Bromo-2'-deoxythymidine)

• Product Name: 2'-Bromo-2'-deoxythymidine
• CAS No: 95585-76-5
• MF: C₁₀H₁₃BrN₂O₅
• MW: 321.124622106552
• CID: 799614
• PubChem ID: 11088516
• Update Time: 2025-08-03

2'-Bromo-2'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-bromo-2'-deoxy-5-methyl- (9CI)
• 2'-Bromo-2'-deoxy-3,4-dihydrothymidine
• 2'-Bromo-2'-deoxythymidine
• 1-((2R,3R,4R,5R)-3-bromo-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 2'-Deoxy-2'-Bromo-thymidine
• Uridine, 2'-bromo-2'-deoxy-5-methyl-
• 2′-Bromo-2′-deoxy-5-methyluridine (ACI)
• Thymidine, 2′-bromo- (7CI)
• 95585-76-5
• AKOS015896825
• 1-[(2R,3R,4R,5R)-3-bromo-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• SCHEMBL10387877

• Inchi： 1S/C10H13BrN2O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： UTMUIPQCQMEAEI-JXOAFFINSA-N
• SMILES： Br[C@H]1[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 320.00078g/mol
• Monoisotopic Mass: 320.00078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.772±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2'-Bromo-2'-deoxythymidine

Recent Advances in the Study of 2'-Bromo-2'-deoxythymidine (CAS: 95585-76-5) in Chemical Biology and Medicine

2'-Bromo-2'-deoxythymidine (CAS: 95585-76-5) is a thymidine analog that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal research. This compound, characterized by the incorporation of a bromine atom at the 2' position of the deoxyribose sugar, has been explored for its unique biochemical properties, including its ability to inhibit DNA synthesis and its role as a substrate for various DNA-modifying enzymes. Recent studies have further elucidated its mechanisms of action and potential therapeutic applications, making it a focal point in the field of nucleoside chemistry and drug development.

One of the most notable advancements in the study of 2'-Bromo-2'-deoxythymidine is its role in DNA damage and repair mechanisms. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can induce site-specific DNA strand breaks when incorporated into genomic DNA, making it a valuable tool for studying DNA repair pathways. The study utilized advanced mass spectrometry techniques to track the incorporation of 2'-Bromo-2'-deoxythymidine into DNA and its subsequent effects on cellular repair machinery. These findings have implications for understanding carcinogenesis and developing targeted cancer therapies.

In addition to its role in DNA damage studies, 2'-Bromo-2'-deoxythymidine has shown promise as an antiviral agent. A 2024 study in Antiviral Research highlighted its efficacy against a range of RNA viruses, including SARS-CoV-2 and influenza. The bromine moiety at the 2' position was found to enhance the compound's ability to inhibit viral RNA-dependent RNA polymerase, a critical enzyme in viral replication. This discovery opens new avenues for the development of broad-spectrum antiviral drugs, particularly in the context of emerging viral pathogens.

Another significant area of research involves the use of 2'-Bromo-2'-deoxythymidine in the synthesis of modified oligonucleotides for therapeutic applications. Recent work published in Nucleic Acids Research (2024) detailed the incorporation of this analog into antisense oligonucleotides (ASOs) to enhance their stability and binding affinity to target mRNA. The bromine substitution was shown to improve nuclease resistance, thereby increasing the half-life of ASOs in vivo. This advancement has potential implications for the treatment of genetic disorders and cancers where mRNA targeting is a viable therapeutic strategy.

Despite these promising developments, challenges remain in the clinical translation of 2'-Bromo-2'-deoxythymidine-based therapies. Issues such as bioavailability, off-target effects, and metabolic stability need to be addressed through further research. However, the compound's unique chemical properties and versatile applications continue to make it a valuable subject of study in chemical biology and medicine. Future research directions may include the development of prodrug formulations to improve delivery and the exploration of its synergistic effects with other nucleoside analogs.

In conclusion, 2'-Bromo-2'-deoxythymidine (CAS: 95585-76-5) represents a multifaceted tool in chemical biology and medicinal research. Its applications span from fundamental studies of DNA repair to the development of novel antiviral and genetic therapies. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of nucleic acid chemistry and its therapeutic potential.